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Compound of Interest

Compound Name: Csnk1-IN-2

Cat. No.: B10854935

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Csnk1-IN-2 is a chemical inhibitor of Casein Kinase 1 (CK1), a family of serine/threonine-

selective protein kinases.[1] The CK1 family, comprising isoforms such as α, δ, and ε, plays a

crucial role in various cellular processes, including the Wnt/β-catenin signaling pathway,

circadian rhythms, and DNA repair.[2][3] Dysregulation of CK1 activity has been implicated in

several diseases, making it a significant target for drug discovery and development.[4] These

application notes provide detailed protocols for the preparation of Csnk1-IN-2 stock solutions

and its application in common experimental assays.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Csnk1-IN-2 is presented in the table

below for easy reference.
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Property Value

Molecular Formula C₂₈H₂₆FN₅O₂

Molecular Weight 483.54 g/mol

Appearance Solid, light yellow to light brown

CAS Number 2468783-76-6

Inhibitory Activity
Csnk1-IN-2 is an inhibitor of CSNK1A1. It also shows inhibitory activity against CSNK1D.[2] It

is important to note that Csnk1-IN-2 also demonstrates potent inhibition of wild-type Epidermal

Growth Factor Receptor (EGFR).[2]

Target IC₅₀

CSNK1A1 2.52 µM

CSNK1D 8.48 µM

CSNK1A1 (high ATP) 107 µM

wt-EGFR 2.74 nM

Preparation of Csnk1-IN-2 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of Csnk1-IN-2 in Dimethyl

Sulfoxide (DMSO).

Materials:

Csnk1-IN-2 solid powder

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer
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Water bath or heat block set to 60°C

Ultrasonic bath

Protocol:

Weighing the Compound: Accurately weigh the desired amount of Csnk1-IN-2 powder. For a

10 mM stock solution, you will need 4.8354 mg of Csnk1-IN-2 for 1 mL of DMSO.

Dissolution:

Add the appropriate volume of DMSO to the vial containing the Csnk1-IN-2 powder.

Vortex the solution vigorously for 1-2 minutes.

To aid dissolution, warm the solution to 60°C and use an ultrasonic bath.[2] Intermittently

vortex the solution during this process until the solid is completely dissolved. Visually

inspect the solution to ensure no particulates are present.

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This will prevent degradation from repeated freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).[2] Ensure the vials are tightly sealed to prevent moisture

absorption by the DMSO.

Stock Solution Preparation Table:

Desired
Concentration

Mass for 1 mL Mass for 5 mL Mass for 10 mL

1 mM 0.484 mg 2.42 mg 4.84 mg

5 mM 2.42 mg 12.1 mg 24.2 mg

10 mM 4.84 mg 24.2 mg 48.4 mg
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Experimental Protocols
Below are example protocols for utilizing the Csnk1-IN-2 stock solution in common laboratory

assays.

In Vitro Kinase Assay
This protocol provides a general framework for assessing the inhibitory effect of Csnk1-IN-2 on

a purified CK1 isoform.

Materials:

Purified recombinant Casein Kinase 1 (e.g., CSNK1A1)

Kinase buffer (e.g., 25 mM Tris-HCl pH 7.5, 10 mM MgCl₂, 1 mM DTT)

Substrate (e.g., α-casein or a specific peptide substrate)

[γ-³²P]ATP or a non-radioactive ATP detection system

Csnk1-IN-2 stock solution (10 mM in DMSO)

DMSO (for vehicle control)

96-well plates

Incubator

Phosphorimager or appropriate detection instrument

Protocol:

Prepare Kinase Reaction Mix: In each well of a 96-well plate, prepare a reaction mix

containing the kinase buffer, purified CK1 enzyme, and substrate.

Add Inhibitor: Add serial dilutions of Csnk1-IN-2 to the reaction wells. Include a vehicle

control with an equivalent volume of DMSO.
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Initiate Reaction: Start the kinase reaction by adding ATP (spiked with [γ-³²P]ATP if using a

radioactive assay).

Incubate: Incubate the plate at 30°C for a predetermined time (e.g., 30-60 minutes).

Stop Reaction: Terminate the reaction by adding a stop solution (e.g., SDS-PAGE loading

buffer or a solution containing EDTA).

Detection:

Radioactive Assay: Spot the reaction mixture onto phosphocellulose paper, wash away

unincorporated [γ-³²P]ATP, and quantify the incorporated radioactivity using a

phosphorimager.

Non-Radioactive Assay: Follow the manufacturer's instructions for the specific kinase

assay kit being used (e.g., ADP-Glo™, LanthaScreen™).

Data Analysis: Calculate the percentage of kinase activity relative to the vehicle control and

plot the results against the inhibitor concentration to determine the IC₅₀ value.

Preparation Reaction Analysis

Prepare Kinase
Reaction Mix

Add Csnk1-IN-2
or DMSO Initiate with ATP Incubate at 30°C Stop Reaction Detect Kinase Activity Calculate IC50

Click to download full resolution via product page

Fig. 1: Experimental workflow for an in vitro kinase assay.

Western Blot Analysis of β-catenin Phosphorylation
This protocol describes how to assess the effect of Csnk1-IN-2 on the Wnt signaling pathway

by measuring the phosphorylation status of β-catenin in cultured cells.

Materials:

Cell line of interest (e.g., HEK293T, SW480)
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Cell culture medium and supplements

Csnk1-IN-2 stock solution (10 mM in DMSO)

DMSO (for vehicle control)

Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

BCA protein assay kit

SDS-PAGE gels and running buffer

Transfer buffer and nitrocellulose or PVDF membranes

Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

Primary antibodies (e.g., anti-phospho-β-catenin (Ser45), anti-total-β-catenin, anti-GAPDH)

HRP-conjugated secondary antibodies

Enhanced chemiluminescence (ECL) substrate

Chemiluminescence imaging system

Protocol:

Cell Treatment: Seed cells in culture plates and allow them to adhere. Treat the cells with

various concentrations of Csnk1-IN-2 or DMSO (vehicle control) for the desired time.

Cell Lysis: Wash the cells with ice-cold PBS and then lyse them with lysis buffer.

Protein Quantification: Determine the protein concentration of each lysate using a BCA

assay.

SDS-PAGE and Western Blotting:

Normalize the protein amounts for each sample and separate the proteins by SDS-PAGE.

Transfer the separated proteins to a nitrocellulose or PVDF membrane.
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Block the membrane with blocking buffer for 1 hour at room temperature.

Incubate the membrane with primary antibodies overnight at 4°C.

Wash the membrane and incubate with the appropriate HRP-conjugated secondary

antibody for 1 hour at room temperature.

Wash the membrane again and apply the ECL substrate.

Imaging and Analysis: Capture the chemiluminescent signal using an imaging system.

Quantify the band intensities and normalize the phosphorylated β-catenin signal to the total

β-catenin and a loading control (e.g., GAPDH).

Csnk1-IN-2 and the Wnt/β-catenin Signaling
Pathway
Casein Kinase 1α (CK1α) plays a critical role in the "destruction complex" of the canonical Wnt

signaling pathway.[5] In the absence of a Wnt signal, CK1α initiates the phosphorylation of β-

catenin at Serine 45.[5] This priming phosphorylation event allows for subsequent

phosphorylation by GSK3β, leading to the ubiquitination and proteasomal degradation of β-

catenin.[4] By inhibiting CK1α, Csnk1-IN-2 is expected to prevent the initial phosphorylation of

β-catenin, leading to its stabilization and accumulation, and subsequent activation of TCF/LEF-

mediated transcription.
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Fig. 2: The role of Csnk1-IN-2 in the Wnt/β-catenin signaling pathway.

Disclaimer
This information is for research use only and is not intended for human or therapeutic use. The

protocols provided are general guidelines and may require optimization for specific
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experimental conditions. Always follow standard laboratory safety procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b10854935?utm_src=pdf-custom-synthesis#bc-rfq
https://www.prospecbio.com/casein_kinase-2
https://www.medchemexpress.com/csnk1-in-2.html
https://www.protocols.io/view/in-vitro-kinase-assay-4r3l225xjl1y/v1
https://pmc.ncbi.nlm.nih.gov/articles/PMC8964056/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8964056/
https://atlasgeneticsoncology.org/gene/40168/csnk1a1-(casein-kinase-1-alpha-1)
https://www.benchchem.com/product/b10854935/docs#application-notes-and-protocols-for-csnk1-in-2
https://www.benchchem.com/product/b10854935/docs#application-notes-and-protocols-for-csnk1-in-2
https://www.benchchem.com/product/b10854935/docs#application-notes-and-protocols-for-csnk1-in-2
https://www.benchchem.com/product/b10854935/docs#application-notes-and-protocols-for-csnk1-in-2
https://www.benchchem.com/product/b10854935?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10854935?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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